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An In-depth Technical Guide to the Safety and Handling of Ethyl 3-
Hydroxycyclobutanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a comprehensive Safety Data Sheet (SDS). It is compiled from available

public data and is intended for use by qualified individuals trained in handling hazardous

chemicals. Always consult the official SDS from your supplier and adhere to all institutional and

governmental safety protocols.

Introduction
Ethyl 3-hydroxycyclobutanecarboxylate (CAS No. 17205-02-6) is a cycloalkane derivative

incorporating both a hydroxyl and an ethyl ester functional group. Its unique structural features

make it a valuable building block in organic synthesis, particularly in the development of novel

pharmaceutical compounds and complex molecular architectures. This guide provides a

detailed overview of the known safety, handling, and precautionary measures for this

compound to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
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Ethyl 3-hydroxycyclobutanecarboxylate is classified as a hazardous substance. The

following hazard statements and pictograms are based on the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

GHS Hazard Statements:

H227: Combustible liquid.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

GHS Pictograms:

alt text

Signal Word: Warning

Precautionary Statements:

Prevention:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][4]
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P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[4]

P312: Call a POISON CENTER/doctor if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.[3][4]

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[2]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]

P403 + P235: Store in a well-ventilated place. Keep cool.[2][5]

P405: Store locked up.[3]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[2][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of ethyl 3-
hydroxycyclobutanecarboxylate is provided in the table below.
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Property Value Reference

CAS Number 17205-02-6

Molecular Formula C₇H₁₂O₃ [6]

Molecular Weight 144.17 g/mol [6]

Appearance Colorless to pale yellow liquid [6]

Boiling Point 120 °C at 10 mmHg

Flash Point 148 °F (64.4 °C) [7]

Density 1.017 g/mL at 25 °C [8][9]

Solubility Soluble in water. [7][10]

Refractive Index n20/D 1.42 [8][9]

Experimental Protocols and Handling
General Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoid contact with skin, eyes, and clothing.[4][11]

Avoid inhalation of vapor or mist.[4][11][12]

Keep away from open flames, hot surfaces, and sources of ignition.[2][4][13]

Use non-sparking tools and take precautionary measures against static discharge.[11]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.[4]
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Keep in a cool, dry, and well-ventilated place.[2][13]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[13][14]

Personal Protective Equipment (PPE)
A diagram illustrating the recommended personal protective equipment for handling ethyl 3-
hydroxycyclobutanecarboxylate is provided below.

Personal Protective Equipment (PPE)

Safety glasses with side-shields or goggles

Chemical-resistant gloves (e.g., Butyl rubber)

Lab coat

Use in a fume hood or wear a respirator if ventilation is inadequate

Researcher Handling Ethyl 3-hydroxycyclobutanecarboxylate

Wear

Wear

Wear

Utilize

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE).

First-Aid Measures
The following diagram outlines the initial steps to be taken in case of exposure to ethyl 3-
hydroxycyclobutanecarboxylate.
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Routes of Exposure and First Aid

Immediate Actions

Exposure to Ethyl 3-hydroxycyclobutanecarboxylate

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. 
 Seek medical attention if symptoms persist.

Remove contaminated clothing. 
 Wash skin with soap and water for at least 15 minutes.

Rinse cautiously with water for several minutes. 
 Remove contact lenses. 
 Seek medical attention.

Do NOT induce vomiting. 
 Rinse mouth with water. 

 Seek immediate medical attention.

Click to download full resolution via product page

First-Aid Procedures for Exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][12]

Specific Hazards: The substance is a combustible liquid and may form explosive mixtures

with air upon intense heating. Vapors are heavier than air and may travel to a source of

ignition and flash back. Hazardous combustion products include carbon oxides.[2][12][13]

[14]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][4][11][12][13]

Accidental Release Measures
The workflow for handling a spill of ethyl 3-hydroxycyclobutanecarboxylate is detailed in the

diagram below.
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Spill of Ethyl 3-hydroxycyclobutanecarboxylate

Evacuate non-essential personnel.

Ensure adequate ventilation.

Remove all sources of ignition.

Contain the spill with inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with soap and water.

Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Accidental Spill Response Workflow.

Toxicological and Ecological Information
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Detailed toxicological and ecological data for ethyl 3-hydroxycyclobutanecarboxylate are

not readily available in the public domain. The toxicological properties have not been

thoroughly investigated.[13] Based on its classification, it is known to cause skin and eye

irritation and may cause respiratory irritation.[1]

Toxicological Information: No specific data on acute toxicity (LD50/LC50), carcinogenicity,

mutagenicity, or reproductive toxicity has been found.

Ecological Information: No specific data on ecotoxicity, persistence and degradability,

bioaccumulative potential, or mobility in soil is available.[13] It is advised to prevent the

substance from entering drains and waterways.[11]

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: The product is considered stable under normal ambient and anticipated

storage and handling conditions of temperature and pressure.[4][13]

Possibility of Hazardous Reactions: No hazardous reactions have been reported under

normal processing.

Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition.[2][4][12]

Incompatible Materials: Strong oxidizing agents and strong bases.[13][14]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon monoxide and carbon dioxide can be expected.[13][14]

Signaling Pathways and Biological Activity
There is currently no publicly available information on the specific biological activity or signaling

pathways associated with ethyl 3-hydroxycyclobutanecarboxylate. Its use in drug

development suggests it is a precursor or building block for larger, biologically active

molecules. Further research is required to elucidate any intrinsic biological effects.

Disposal Considerations
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Waste material must be disposed of in accordance with all applicable local, state, and federal

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Empty containers should be treated as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b061427?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

